Cas no 1200128-66-0 (18-Deoxyherboxidiene)

18-Deoxyherboxidiene is a synthetic analog of herboxidiene, a naturally occurring polyketide with notable bioactivity. This compound has garnered interest due to its potential as a modulator of pre-mRNA splicing, a critical process in gene expression regulation. Its mechanism involves selective inhibition of spliceosome assembly, making it a valuable tool for studying splicing mechanisms and related pathologies. The absence of the 18-hydroxy group enhances its stability and bioavailability compared to the parent compound, facilitating experimental applications. Researchers utilize 18-Deoxyherboxidiene in molecular biology and oncology studies to explore its effects on aberrant splicing in diseases such as cancer. Its well-defined synthetic pathway ensures consistent purity and reproducibility for research use.

18-Deoxyherboxidiene structure

Product Name:18-Deoxyherboxidiene

CAS No:1200128-66-0

MF:C₂₅H₄₂O₅

MW:422.597988605499

CID:4486637

Update Time:2025-11-02

18-Deoxyherboxidiene Chemical and Physical Properties

Names and Identifiers

- 2H-Pyran-2-acetic acid, tetrahydro-6-[(1E,3E,5S)-6-[(2R,3R)-3-[(1R,2S)-2-methoxy-1-methylbutyl]-2-methyl-2-oxiranyl]-1,5-dimethyl-1,3-hexadien-1-yl]-5-methyl-, (2R,5S,6S)-
- 18-Deoxyherboxidiene
- Inchi： 1S/C25H42O5/c1-8-21(28-7)19(5)24-25(6,30-24)15-16(2)10-9-11-17(3)23-18(4)12-13-20(29-23)14-22(26)27/h9-11,16,18-21,23-24H,8,12-15H2,1-7H3,(H,26,27)/b10-9+,17-11+/t16-,18+,19-,20-,21+,23-,24-,25-/m1/s1
- InChI Key： HRBJWKYIBBNOQT-YZDAHXQASA-N
- SMILES： [C@@H]1(CC(O)=O)O[C@H](/C(/C)=C/C=C/[C@@H](C)C[C@]2(C)[C@@H]([C@H](C)[C@@H](OC)CC)O2)[C@@H](C)CC1

18-Deoxyherboxidiene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D287840-1mg	18-Deoxyherboxidiene	1200128-66-0		1mg	165.00	2021-08-14
TRC	D287840-10mg	18-Deoxyherboxidiene	1200128-66-0		10mg	1320.00	2021-08-14
1PlusChem	1P01LJ0F-1mg	(2R,5S,6S)-tetrahydro-6-[(1E,3E,5S)-6-[(2R,3R)-3-[(1R,2S)-2-methoxy-1-methylbutyl]-2-methyl-2-oxiranyl]-1,5-dimethyl-1,3-hexadien-1-yl]-5-methyl-2H-pyran-2-acetic acid	1200128-66-0	≥70%	1mg	$1845.00	2023-12-26
A2B Chem LLC	BA83231-1mg	(2R,5S,6S)-tetrahydro-6-[(1E,3E,5S)-6-[(2R,3R)-3-[(1R,2S)-2-methoxy-1-methylbutyl]-2-methyl-2-oxiranyl]-1,5-dimethyl-1,3-hexadien-1-yl]-5-methyl-2H-pyran-2-acetic acid	1200128-66-0	≥70%	1mg	$1450.00	2024-04-20

18-Deoxyherboxidiene Related Literature

1. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
2. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
4. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
5. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864

Related Categories

Additional information on 18-Deoxyherboxidiene

18-Deoxyherboxidiene (CAS 1200128-66-0): A Comprehensive Guide to Its Properties and Applications

18-Deoxyherboxidiene (CAS 1200128-66-0) is a naturally occurring compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, derived from the fermentation products of Streptomyces species, exhibits unique biological activities that make it a promising candidate for therapeutic applications. Researchers are particularly interested in its potential as an anti-cancer agent and its role in modulating cellular pathways.

The chemical structure of 18-Deoxyherboxidiene features a polyketide backbone, which is characteristic of many bioactive natural products. Its molecular formula is C₂₁H₃₀O₅, and it has a molecular weight of 362.46 g/mol. The compound's unique structure contributes to its ability to interact with specific biological targets, such as transcription factors and enzyme inhibitors. These interactions are crucial for its observed effects on cell proliferation and apoptosis.

One of the most exciting aspects of 18-Deoxyherboxidiene is its potential application in cancer therapy. Recent studies have shown that this compound can inhibit the growth of various cancer cell lines, including those resistant to conventional treatments. Its mechanism of action involves the suppression of hypoxia-inducible factors (HIFs), which play a critical role in tumor progression and metastasis. This makes 18-Deoxyherboxidiene a valuable subject for ongoing cancer research.

In addition to its anti-cancer properties, 18-Deoxyherboxidiene has also been explored for its effects on metabolic disorders. Preliminary studies suggest that it may influence glucose metabolism and insulin sensitivity, making it a potential candidate for treating type 2 diabetes. Researchers are actively investigating its pharmacological profile to better understand its therapeutic potential.

The synthesis and production of 18-Deoxyherboxidiene are areas of active research. While the compound can be isolated from natural sources, synthetic routes are being developed to ensure a sustainable and scalable supply. Advances in biotechnology and fermentation techniques have significantly improved the yield and purity of 18-Deoxyherboxidiene, making it more accessible for research and development.

From a market perspective, the demand for 18-Deoxyherboxidiene is expected to grow as its therapeutic potential becomes more widely recognized. Pharmaceutical companies and research institutions are investing in the development of 18-Deoxyherboxidiene-based drugs, particularly for oncology and metabolic diseases. The compound's unique properties and broad applicability position it as a key player in the future of drug discovery.

For researchers and professionals interested in 18-Deoxyherboxidiene, it is essential to stay updated on the latest advancements. The compound's mechanism of action, synthetic pathways, and clinical applications are subjects of ongoing investigation. Collaborative efforts between academia and industry are likely to accelerate the translation of 18-Deoxyherboxidiene from the lab to the clinic.

In conclusion, 18-Deoxyherboxidiene (CAS 1200128-66-0) is a compound with immense potential in medicinal chemistry and therapeutic development. Its unique biological activities, coupled with advancements in production techniques, make it a promising candidate for addressing unmet medical needs. As research continues to uncover its full potential, 18-Deoxyherboxidiene is poised to make a significant impact on the future of medicine.